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Compound of Interest

Compound Name: 4-(Cyclopentyloxy)benzaldehyde

Cat. No.: B066384 Get Quote

An In-depth Guide to 4-(Cyclopentyloxy)benzaldehyde

This technical guide provides essential information regarding the molecular properties of 4-
(Cyclopentyloxy)benzaldehyde, a compound relevant to researchers, scientists, and

professionals in drug development and organic synthesis.

Core Molecular Data
4-(Cyclopentyloxy)benzaldehyde is an aromatic compound featuring a benzaldehyde

structure substituted with a cyclopentyloxy group. This substitution influences its physical and

chemical properties, making it a valuable intermediate in the synthesis of more complex

molecules, particularly in the pharmaceutical and agrochemical sectors.

The fundamental molecular characteristics of this compound are summarized below.

Property Value Citations

Chemical Formula C₁₂H₁₄O₂ [1][2][3][4][5]

Molecular Weight 190.24 g/mol [1][4][5]

CAS Number 164520-98-3 [1][2][3][4]

Logical Relationship of Molecular Properties
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The relationship between the compound's name, its elemental composition (formula), and its

calculated mass (molecular weight) is a foundational concept in chemistry. The IUPAC name

defines the structure, from which the molecular formula is derived, and the molecular weight is

calculated based on this formula.

4-(Cyclopentyloxy)benzaldehyde

Molecular Formula
C₁₂H₁₄O₂

Defines Structure & Composition

Molecular Weight
190.24 g/mol

Determines Mass

Click to download full resolution via product page

Fig. 1: Relationship between Compound Name, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-(Cyclopentyloxy)benzaldehyde molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b066384#4-cyclopentyloxy-benzaldehyde-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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